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Introduction
Calcium lactate pentahydrate, a salt of lactic acid, is a versatile reagent in biological research.

While well-known as a calcium source in cell culture media and a metabolic substrate, its utility

as a pH buffer is a specific application of interest. This document provides detailed application

notes and protocols for the use of calcium lactate pentahydrate as a buffering agent in

biological experiments, particularly in acidic conditions.

Lactate's role in biological systems extends beyond a metabolic byproduct; it is now recognized

as a significant signaling molecule and a component of the body's metabolic buffering system.

Understanding its properties as a chemical buffer in vitro can provide researchers with a

valuable tool for experimental design.

Physicochemical Properties and Buffering Capacity
The buffering capacity of a lactate-based buffer is determined by the pKa of lactic acid, which is

approximately 3.86. This makes lactate buffers most effective in the pH range of 2.9 to 4.9.

Table 1: Physicochemical Properties of Calcium Lactate Pentahydrate
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Property Value

Chemical Formula C₆H₁₀CaO₆·5H₂O

Molecular Weight 308.3 g/mol

pKa of Lactic Acid ~3.86

Effective Buffering Range pH 2.9 - 4.9

Appearance White crystalline powder

Solubility in Water Readily soluble

Table 2: Comparison of Common Biological Buffers

Buffer pKa (at 25°C) Useful pH Range Notes

Lactate ~3.86 2.9 - 4.9

Suitable for acidic

conditions; provides

calcium ions.

MES 6.15 5.5 - 6.7

Good's buffer, minimal

metal ion binding.[1]

[2][3][4][5]

HEPES 7.5 6.8 - 8.2

Commonly used in

cell culture;

zwitterionic.[6][7][8][9]

[10]

Tris 8.1 7.0 - 9.0

Temperature-sensitive

pH; primary amine

can be reactive.[11]

[12][13][14][15]

Applications in Biological Research
A calcium lactate-based buffer can be particularly useful in experimental settings that require a

stable acidic pH and the presence of calcium ions. Potential applications include:
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Enzyme assays: For enzymes that are active in acidic environments.

Protein characterization: Studying protein stability and function at low pH.

Cellular studies: Investigating cellular processes that are influenced by acidic extracellular

environments, such as in the tumor microenvironment.

Formulation studies: As a buffering agent in the development of acidic drug formulations.

Experimental Protocols
Protocol 1: Preparation of a 0.1 M Calcium Lactate
Buffer (pH 4.0)
This protocol describes the preparation of a 0.1 M lactate buffer at pH 4.0 using lactic acid and

calcium lactate pentahydrate.

Materials:

Lactic acid (solution, e.g., 85%)

Calcium lactate pentahydrate (C₆H₁₀CaO₆·5H₂O, MW = 308.3 g/mol )

Deionized water

pH meter

Stir plate and stir bar

Volumetric flasks and graduated cylinders

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment (e.g., 1 M

solutions)

Calculations (Henderson-Hasselbalch Equation):

The Henderson-Hasselbalch equation is used to determine the ratio of the conjugate base

(lactate) to the weak acid (lactic acid) needed for a desired pH:
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pH = pKa + log ([Lactate⁻] / [Lactic Acid])

For a target pH of 4.0 and a pKa of 3.86:

4.0 = 3.86 + log ([Lactate⁻] / [Lactic Acid]) 0.14 = log ([Lactate⁻] / [Lactic Acid]) 10^0.14 =

[Lactate⁻] / [Lactic Acid] 1.38 ≈ [Lactate⁻] / [Lactic Acid]

This means the molar ratio of lactate to lactic acid should be approximately 1.38:1.

Since calcium lactate [Ca(C₃H₅O₃)₂] provides two lactate ions per molecule, this needs to be

considered in the calculations.

Procedure:

Prepare a 0.1 M Lactic Acid Solution:

Accurately measure the required volume of the concentrated lactic acid solution to prepare

a 0.1 M solution. Note: The exact volume will depend on the concentration of the stock

lactic acid.

Prepare a 0.05 M Calcium Lactate Pentahydrate Solution (provides 0.1 M Lactate):

Weigh out 15.415 g of calcium lactate pentahydrate (0.05 mol).

Dissolve the powder in approximately 800 mL of deionized water in a 1 L volumetric flask.

Stir until fully dissolved.

Bring the final volume to 1 L with deionized water.

Mix the Acid and Base Components:

Based on the calculated molar ratio of 1.38 (Lactate:Lactic Acid), you will mix the two

solutions. For a total volume of 100 mL of 0.1 M lactate buffer:

Volume of 0.1 M Lactic Acid = (1 / (1 + 1.38)) * 100 mL ≈ 42 mL
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Volume of 0.1 M Lactate (from 0.05 M Calcium Lactate solution) = (1.38 / (1 + 1.38)) *

100 mL ≈ 58 mL

pH Adjustment:

In a beaker, combine approximately 42 mL of the 0.1 M lactic acid solution and 58 mL of

the 0.05 M calcium lactate pentahydrate solution.

Place the beaker on a stir plate with a stir bar.

Immerse a calibrated pH electrode in the solution.

Slowly add small volumes of 1 M HCl or 1 M NaOH to adjust the pH to exactly 4.0.

Final Volume Adjustment:

Transfer the pH-adjusted buffer to a 100 mL volumetric flask.

Add deionized water to bring the final volume to 100 mL.

Sterilization (if required):

For use in cell culture or other sterile applications, filter-sterilize the buffer through a 0.22

µm filter.

Visualizations
Lactate Signaling Pathway via GPR81
Lactate can act as a signaling molecule by binding to the G protein-coupled receptor 81

(GPR81). This interaction inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic

AMP (cAMP) levels. This pathway is involved in regulating various cellular processes, including

lipolysis and inflammation.
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Lactate signaling through the GPR81 receptor.
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Experimental Workflow for Buffer Preparation
The following diagram outlines the general workflow for preparing a biological buffer.
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General workflow for preparing a biological buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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